Cas no 2229623-94-1 (5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229623-94-1
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 6529648
• PubChem ID: 165968770
• Update Time: 2025-06-11

5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid
• 2229623-94-1
• EN300-1982170

• Inchi： 1S/C9H5ClN2O3/c10-7-2-1-5(3-11-7)8-6(9(13)14)4-12-15-8/h1-4H,(H,13,14)
• InChI Key： HRIRIHFSNVHHNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229623-94-1)

5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229623-94-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both a chloropyridine moiety and an oxazole ring makes it a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a pyridine ring substituted with a chlorine atom at the 6-position and an oxazole ring connected at the 3-position of the pyridine. The carboxylic acid functional group at the 4-position of the oxazole ring further enhances its reactivity, making it a valuable intermediate in organic synthesis. This structural configuration allows for diverse chemical modifications, enabling researchers to explore various derivatives with tailored biological properties.

In recent years, there has been growing interest in 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid due to its potential applications in medicinal chemistry. The chloropyridine moiety is known to interact with biological targets such as enzymes and receptors, while the oxazole ring is a common pharmacophore found in many bioactive molecules. These features make it an attractive candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged its structural versatility to develop novel inhibitors and activators targeting various disease pathways. For instance, derivatives of 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid have shown promise in preclinical studies as potential treatments for inflammatory disorders and infectious diseases. The carboxylic acid group provides a handle for further functionalization, allowing chemists to introduce additional pharmacological motifs.

The synthesis of 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions between appropriate precursors, followed by chlorination and carboxylation processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for downstream applications.

Recent advancements in computational chemistry have also contributed to the study of 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies have guided experimental efforts, helping researchers design more effective derivatives with improved bioavailability and target specificity.

The compound's relevance extends beyond academic research; it has caught the attention of pharmaceutical companies exploring new drug candidates. Its structural features align well with current trends in medicinal chemistry, where small heterocyclic molecules are being prioritized for their ability to modulate biological pathways effectively. The oxazole ring, in particular, is recognized for its role in enhancing drug-like properties such as solubility and metabolic stability.

In conclusion, 5-(6-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229623-94-1) represents a promising area of research in pharmaceutical chemistry. Its unique structural attributes and synthetic tractability make it a valuable tool for developing novel therapeutic agents. As our understanding of its biological activities continues to evolve, this compound is poised to play a significant role in future drug discovery efforts.